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Compound of Interest

Compound Name: 1-Bromoundecane-d3
Cat. No.: B15554811
Get Quote
. J

Safety Data Sheet: 1-Bromoundecane-d3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1-Bromoundecane-
d3. The information presented herein is compiled from various sources and is intended to guide
laboratory personnel in the safe handling and use of this compound. It is important to note that
a specific Safety Data Sheet (SDS) for the deuterated form, 1-Bromoundecane-d3, is not
readily available. Therefore, this guide is based on the safety data for its non-deuterated
analogue, 1-Bromoundecane. The toxicological and chemical properties are expected to be
nearly identical.

Chemical and Physical Properties

1-Bromoundecane is a colorless to light yellow liquid.[1][2] Its key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C11H23Br [2]
Molecular Weight 235.20 g/mol [1][2]

CAS Number 693-67-4

Appearance Colorless to yellowish liquid [2]

Melting Point -9°C [3]

Boiling Point 137-138 °C at 18 mmHg

Density 1.054 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Vapor Density

8.2 (vs air)

Solubility

Insoluble in water; Soluble in
organic solvents like ethers

and alcohols.

[2]

Hazard Identification and GHS Classification

1-Bromoundecane is classified as a hazardous substance. The GHS hazard statements

associated with this chemical are:

e H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][4]

e H335: May cause respiratory irritation.[1][4]

The signal word for this chemical is Warning.[1]

Toxicological Information

There is limited quantitative toxicological data available for 1-Bromoundecane. The available

information is summarized below.
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Toxicity Endpoint

Value

Oral LD50

No data available

Dermal LD50

No data available

Inhalation LC50

No data available

Skin Corrosion/Irritation

Causes skin irritation.[1][4]

Serious Eye Damage/Irritation

Causes serious eye irritation.[1][4]

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[1][4]

Specific Target Organ Toxicity (Repeated
Exposure)

No data available

Aspiration Hazard

No data available

Experimental Protocols

While specific experimental data for 1-Bromoundecane is limited in the provided search results,

the following are standard, internationally recognized (e.g., OECD, EPA) protocols for

assessing the key toxicological endpoints.

a) Acute Dermal Irritation/Corrosion (OECD Test Guideline 404): This test involves the

application of the test substance to the shaved skin of a rabbit. The site is observed for signs of

erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours)

after application. The severity of the skin reaction is scored and used to classify the

substance's irritation potential.

b) Acute Eye Irritation/Corrosion (OECD Test Guideline 405): This test involves instilling the test

substance into one eye of a rabbit, with the other eye serving as a control. The eyes are

examined for signs of corneal opacity, iritis, conjunctival redness, and chemosis at specific time
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points after instillation. The scores for these effects are used to determine the irritation potential

of the substance.

c) Acute Inhalation Toxicity (OECD Test Guideline 403): This study involves exposing animals

(usually rats) to the test substance as a vapor, mist, or dust for a defined period (typically 4

hours). The animals are observed for signs of toxicity and mortality during and after exposure.

The concentration that is lethal to 50% of the test animals (LC50) is determined.

Handling and Storage

Proper handling and storage procedures are crucial for minimizing the risks associated with 1-

Bromoundecane.

Aspect

Recommendation

Reference

Handling

Avoid contact with skin and
eyes. Do not breathe mist,
vapors, or spray. Use only
outdoors or in a well-ventilated
area. Wash hands thoroughly

after handling.

[5]

Storage

Keep container tightly closed
in a dry, cool, and well-

ventilated place. Store locked

up.

[4115]

Incompatible Materials

Strong oxidizing agents and

strong bases.

[2](5]

First-Aid Measures

In the event of exposure, immediate first aid is essential. The following diagram outlines the

recommended procedures.
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Exposure Route First-Aid Action
Ingestion o | Clean mouth with water.
9 "] Do NOT induce vomiting.

Rinse cautiously with water for several minutes. . .
Eye Contact ™| Remove contact lenses, if present and easy to do. Continue rinsing. Medical Attention
I— Get immediate medical attention.
Skin Contact > Wash off immediately with soap and pl_enty of water.
Remove contaminated clothing.
Inhalation > Move to fresh air.

If not breathing, give artificial respiration.

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Fire-Fighting Measures

1-Bromoundecane is a combustible liquid.[2]
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Aspect Recommendation Reference

Water spray, alcohol-resistant
Suitable Extinguishing Media foam, dry chemical, or carbon [6]

dioxide.

Hazardous decomposition
products formed under fire

Specific Hazards conditions include carbon [5]
oxides and hydrogen bromide

gas.

Wear a self-contained
Protective Equipment breathing apparatus (SCBA) [5]
and full protective gear.

The following diagram illustrates the decision-making process for fire-fighting.

Fire Involving
1-Bromoundecane

Use appropriate extinguishing media:
- Water Spray

- Foam Wear full protective gear and

self-contained breathing apparatus (SCBA).

- Dry Chemical
- CO2

Be aware of hazardous
decomposition products:
- Carbon Oxides
- Hydrogen Bromide

Click to download full resolution via product page

Caption: Fire-fighting decision workflow.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to prevent exposure.

Area of Protection

Respiratory Protection Hand Protection Eye/Face Protection Skin and Body Protection

7 \

/ \
Recommended Equipment
al;;s)?ozr’i\‘algsczii‘:g::?hree:zlrzzizre:/rlit:g Wear appropriate chemical-resistant gloves Wear chemical safety goggles. WEED a & Skl gnd ConsiderAadditioinaI
- . : protective clothing if splashing is possible.
controls are not sufficient.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection guide.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable federal, state, and
local regulations.[4] It is recommended to contact a licensed professional waste disposal
service to dispose of this material.[7]

This technical guide provides a summary of the available safety information for 1-
Bromoundecane, which serves as a surrogate for 1-Bromoundecane-d3. Researchers,
scientists, and drug development professionals should always consult the most current and
complete Safety Data Sheet provided by the supplier before handling this chemical and ensure
that all appropriate safety precautions are taken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. nbinno.com [nbinno.com]
e 3. 1-Bromoundecane | CAS#:693-67-4 | Chemsrc [chemsrc.com]

e 4. 1-Bromododecane-12,12,12-d3 SDS - Download & Subscribe for Updates
[sdsmanager.com]

o 5. fishersci.com [fishersci.com]
e 6. cleanchemlab.com [cleanchemlab.com]
o 7. cdhfinechemical.com [cdhfinechemical.com]

» To cite this document: BenchChem. [safety data sheet for 1-Bromoundecane-d3].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554811/docs#safety-data-sheet-for-1-
bromoundecane-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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